Cas no 1235268-67-3 (4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide)

4-Ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide is a fluorinated sulfonamide derivative featuring a cyclopentyl hydroxy moiety and an ethoxy-fluoro-substituted aromatic ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which may enhance binding affinity and metabolic stability. The presence of both fluorine and a sulfonamide group suggests potential applications in enzyme inhibition or receptor modulation. The hydroxycyclopentylmethyl substituent could improve solubility and pharmacokinetic properties. Its well-defined molecular structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of bioactive molecules targeting inflammatory or infectious diseases. The compound is typically handled under controlled conditions due to its reactive functional groups.
4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide structure
1235268-67-3 structure
Product name:4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
CAS No:1235268-67-3
MF:C14H20FNO4S
MW:317.376306533813
CID:6511833

4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
    • 4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzenesulfonamide
    • Inchi: 1S/C14H20FNO4S/c1-2-20-13-6-5-11(9-12(13)15)21(18,19)16-10-14(17)7-3-4-8-14/h5-6,9,16-17H,2-4,7-8,10H2,1H3
    • InChI Key: HJTGUEIDPYMTDE-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2(O)CCCC2)(=O)=O)=CC=C(OCC)C(F)=C1

4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5857-6298-3mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
3mg
$94.5 2023-09-09
Life Chemicals
F5857-6298-40mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
40mg
$210.0 2023-09-09
Life Chemicals
F5857-6298-50mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
50mg
$240.0 2023-09-09
Life Chemicals
F5857-6298-4mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
4mg
$99.0 2023-09-09
Life Chemicals
F5857-6298-30mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
30mg
$178.5 2023-09-09
Life Chemicals
F5857-6298-1mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
1mg
$81.0 2023-09-09
Life Chemicals
F5857-6298-2mg
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
2mg
$88.5 2023-09-09
Life Chemicals
F5857-6298-10μmol
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
10μmol
$103.5 2023-09-09
Life Chemicals
F5857-6298-5μmol
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
5μmol
$94.5 2023-09-09
Life Chemicals
F5857-6298-2μmol
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
1235268-67-3
2μmol
$85.5 2023-09-09

Additional information on 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1235268-67-3)

4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1235268-67-3) is a specialized sulfonamide derivative with a unique molecular structure that combines ethoxy, fluoro, and hydroxycyclopentyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural complexity and functional diversity make it a valuable candidate for drug discovery, particularly in targeting enzymes or receptors where sulfonamide moieties play a critical role.

The 4-ethoxy-3-fluoro substitution pattern on the benzene ring enhances the compound's lipophilicity and metabolic stability, which are key factors in optimizing drug-like properties. Meanwhile, the N-(1-hydroxycyclopentyl)methyl side chain introduces steric and electronic effects that can influence binding affinity and selectivity. Researchers are particularly interested in how this compound interacts with biological targets, such as carbonic anhydrases or G-protein-coupled receptors (GPCRs), given the historical significance of sulfonamides in medicinal chemistry.

In recent years, the demand for highly functionalized sulfonamides like CAS 1235268-67-3 has surged, driven by trends in precision medicine and fragment-based drug design. Online searches for terms such as "sulfonamide applications in drug discovery" or "fluoro-substituted benzene derivatives" reflect growing interest in this niche. The compound's synthetic versatility also aligns with the rise of green chemistry, as researchers explore eco-friendly routes to incorporate halogenated and ether-containing motifs.

From a spectroscopic characterization perspective, 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide exhibits distinct NMR and mass spectrometry profiles. The fluoro atom induces characteristic spin-spin coupling patterns, while the hydroxycyclopentyl group contributes to stereochemical complexity. Analytical chemists often highlight these features when discussing "structural elucidation of complex sulfonamides"—a frequent query in academic forums.

Beyond pharmaceuticals, this compound's agrochemical potential is under exploration. Its sulfonamide core may serve as a scaffold for herbicide or fungicide development, addressing global concerns about crop resistance and sustainable agriculture. Searches like "sulfonamide-based agrochemicals" or "fluoro-ethoxy benzene uses" underscore its cross-disciplinary relevance.

In summary, CAS 1235268-67-3 represents a compelling case study in molecular design, bridging medicinal chemistry, materials science, and environmental applications. Its multifaceted properties continue to inspire innovations across industries, making it a subject of both academic and commercial interest.

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